Cas no 7379-12-6 (2-methylhexan-3-one)

• Product Name: 2-methylhexan-3-one
• CAS No: 7379-12-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00009399
• CID: 47384
• PubChem ID: 23847
• Update Time: 2025-07-19

2-methylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-hexanone
• 2-methylhexan-3-one
• Isopropyl Propyl Ketone
• Propyl isopropyl ketone

• MDL： MFCD00009399
• Inchi： 1S/C7H14O/c1-4-5-7(8)6(2)3/h6H,4-5H2,1-3H3
• InChI Key： HIGGFWFRAWSMBR-UHFFFAOYSA-N
• SMILES： O=C(CCC)C(C)C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 114.19

Experimental Properties

• Color/Form: Not available
• Density: 0.825 g/mL at 25 °C(lit.)
• Melting Point: -46.2°C (estimate)
• Boiling Point: 136°C(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.406(lit.)
• PSA: 17.07000
• LogP: 2.01160
• Solubility: Slightly soluble in water

2-methylhexan-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H303-H316-H320
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16; S29; S33
• RTECS：MP3900000
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Keep it tightly closed Keep away from high temperature \ sparks and open flames Store in a cool, dry place
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-methylhexan-3-one

Chemical Profile of 2-methylhexan-3-one (CAS No: 7379-12-6)

2-methylhexan-3-one, identified by its Chemical Abstracts Service (CAS) number 7379-12-6, is an organic compound belonging to the ketone class. This compound features a six-carbon chain with a ketone functional group at the third carbon and a methyl substituent at the second carbon. Its molecular formula is C₇H₁₄O, reflecting its structure as an isomer of hexanone. The compound is characterized by a distinct fruity odor, making it relevant in various industrial and research applications.

The synthesis of 2-methylhexan-3-one can be achieved through multiple pathways, including the oxidation of 2-methylhexan-3-ol or via Fischer-Tropsch processes that yield aliphatic ketones as byproducts. The compound’s stability under standard conditions and its moderate reactivity make it a valuable intermediate in organic synthesis. Its role in producing fragrances and flavoring agents has been well-documented, where it contributes to fruity and floral notes in perfumes and food additives.

Recent advancements in the field of chemical biology have highlighted the potential of 2-methylhexan-3-one as a modulator of enzymatic activity. Studies have demonstrated its interaction with certain cytochrome P450 enzymes, which are crucial in drug metabolism. The compound’s ability to influence these enzymes may have implications in pharmacokinetics, particularly in understanding how it affects the bioavailability of co-administered drugs. This interaction has sparked interest among medicinal chemists exploring novel drug candidates that could leverage such metabolic pathways.

In agrochemical research, 2-methylhexan-3-one has been investigated for its effects on plant growth regulators. Preliminary experiments suggest that low concentrations of this ketone can stimulate root development in certain plant species, potentially enhancing crop yields. While further research is needed to fully understand its mechanisms, these findings open new avenues for developing environmentally friendly growth promoters. The compound’s biodegradability also makes it an attractive candidate for sustainable agricultural practices.

The industrial applications of CAS No 7379-12-6 extend beyond pharmaceuticals and agriculture. It serves as a precursor in the production of polymers and specialty chemicals. For instance, it can be used to synthesize more complex molecules via aldol condensation or Grignard reactions, enabling the creation of polymers with tailored properties. These properties are particularly valuable in industries requiring materials with specific thermal or mechanical characteristics.

From an environmental perspective, the ecological impact of 2-methylhexan-3-one has been studied to ensure its safe use in various applications. Research indicates that while the compound is moderately soluble in water, its rapid degradation by microorganisms under aerobic conditions mitigates potential environmental hazards. This biodegradability aligns with regulatory standards that prioritize sustainable chemical use, reducing concerns about long-term ecological persistence.

The role of 2-methylhexan-3-one in material science has also gained traction recently. Researchers have explored its incorporation into coatings and adhesives to improve their performance characteristics. The compound’s ability to act as a plasticizer enhances flexibility while maintaining structural integrity, making it suitable for high-performance applications where traditional plasticizers may fall short.

Future research directions for CAS No: 7379-12-6 include exploring its potential as a biosensor component. Its interaction with biological molecules suggests that it could be used to detect specific analytes in diagnostic assays. By optimizing its reactivity or binding properties, scientists may develop novel sensing platforms that offer higher sensitivity and selectivity compared to existing methods.

In conclusion, 2-methylhexan-3-one (CAS No: 7379-12-6) is a versatile organic compound with broad applications across multiple industries. Its unique chemical properties make it valuable in pharmaceuticals, agriculture, industrial chemistry, and material science. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a building block for innovative solutions.